(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride

• Molecular Formula: C13H19Cl3N2
• Molecular Weight: 309.7 g/mol
• IUPAC Name: [1-[(2,5-dichlorophenyl)methyl]piperidin-4-yl]methanamine;hydrochloride
• InChI: InChI=1S/C13H18Cl2N2.ClH/c14-12-1-2-13(15)11(7-12)9-17-5-3-10(8-16)4-6-17;/h1-2,7,10H,3-6,8-9,16H2;1H
• InChI Key: AKHGKTDCUBNWPF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CN)CC2=C(C=CC(=C2)Cl)Cl.Cl

Description

(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride is a piperidine-derived compound featuring a 2,5-dichlorobenzyl substituent and a methanamine group. Its molecular formula is C₁₃H₁₇Cl₂N₂·HCl, with a molecular weight of approximately 309.66 g/mol (derived from analogous structures in and ). The chlorine atoms at the 2- and 5-positions of the benzyl group contribute to its electronic and steric properties, influencing its pharmacokinetic and pharmacodynamic profiles.

Preparation Methods

The synthesis of (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride involves several steps. One common synthetic route includes the reaction of 2,5-dichlorobenzyl chloride with piperidine to form the intermediate (2,5-dichlorobenzyl)piperidine. This intermediate is then reacted with formaldehyde and hydrogen chloride to yield (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride . Industrial production methods often involve optimizing reaction conditions such as temperature, pressure, and the use of catalysts to increase yield and purity .

Chemical Reactions Analysis

(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the chlorine atoms can be replaced by other nucleophiles.

Hydrolysis: Hydrolysis reactions can occur under acidic or basic conditions, leading to the breakdown of the compound into its constituent parts.

Scientific Research Applications

(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of other piperidine derivatives.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antimalarial properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in treating various diseases.

Industry: It is used in the development of new materials and as a reagent in chemical reactions.

Mechanism of Action

The mechanism of action of (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride involves its interaction with specific molecular targets. The compound can bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact pathways and molecular targets are still under investigation, but it is believed to involve interactions with neurotransmitter receptors and ion channels .

Comparison with Similar Compounds

Structural Analogs and Substitution Patterns

The following table highlights key structural analogs and their differences:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties
(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride	C₁₃H₁₇Cl₂N₂·HCl	~309.66	2,5-Dichlorobenzyl	Likely CNS receptor modulation
(1-(2,6-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride	C₁₃H₁₇Cl₂N₂·HCl	309.66	2,6-Dichlorobenzyl	Steric hindrance from ortho-Cl
4-(Diphenylmethoxy)piperidine Hydrochloride	C₁₈H₂₁NO·HCl	303.83	Diphenylmethoxy	Bulkier substituent; lower polarity
(1-{2-[(2,2-Dimethyl-2,3-dihydrobenzofuran-7-yl)oxy]ethyl}piperidin-4-yl)methanamine hydrochloride	C₁₈H₂₈N₂O₂·HCl	340.89	Dihydrobenzofuran-ether linkage	Dual α2A/5-HT7 receptor antagonist
[1-(6-Methoxy-2-methylsulfanylpyrimidin-4-yl)piperidin-4-yl]methanamine hydrochloride	C₁₂H₁₉ClN₄OS₂	309.33	Pyrimidine ring with S/OMe groups	Complex heterocyclic substituent

Key Differences and Implications

Chlorine Position Isomerism (2,5- vs. 2,6-Dichlorobenzyl): The 2,5-dichloro isomer (target compound) allows for a planar benzyl group, facilitating interactions with flat binding pockets. Electronic effects: The para-chlorine (5-position) in the target compound may enhance electron-withdrawing effects, influencing π-π stacking or hydrogen bonding.

Substituent Complexity :

• Compounds like the dihydrobenzofuran-ether derivative () exhibit increased molecular weight (340.89 g/mol) and lipophilicity, which may improve blood-brain barrier penetration but reduce aqueous solubility .
• The pyrimidine-containing analog () introduces heterocyclic diversity, likely altering target selectivity compared to the simpler dichlorobenzyl group .

Biological Activity :

• The dihydrobenzofuran derivative () is a confirmed dual α2A/5-HT7 receptor antagonist, suggesting that ether-linked aromatic systems enhance multi-target activity. The dichlorobenzyl group in the target compound may favor selectivity for single receptors (e.g., histamine or dopamine receptors) .

Physicochemical Properties

• In contrast, the pyrimidine derivative () may exhibit better solubility due to polar S/OMe groups .
• Stability : Chlorine substituents generally enhance metabolic stability by resisting oxidative degradation, whereas compounds with ester or ether linkages (e.g., ) may be more prone to hydrolysis .

Biological Activity

(1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride is a chemical compound with significant potential in medicinal chemistry. Its structure features a piperidine ring substituted with a dichlorobenzyl group, which may influence its biological activity. The compound's hydrochloride form enhances its solubility and stability, making it suitable for various therapeutic applications.

• Molecular Formula : C13H19Cl2N2
• Molecular Weight : 309.7 g/mol
• Structure : Contains a piperidine ring, an amine functional group, and a dichlorobenzyl moiety.

The biological activity of (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride is primarily attributed to its interaction with various receptors and enzymes. Preliminary studies suggest that it may act as an antagonist or agonist at specific receptor sites, influencing neurotransmission and inflammatory pathways. The compound's unique dichlorobenzyl substitution pattern is believed to significantly affect its pharmacological properties.

Biological Activities

Research indicates that (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride exhibits a range of biological activities:

• Neurotransmission Modulation : Potential applications in treating anxiety and depression due to its interaction with neurotransmitter receptors.
• Anti-inflammatory Effects : May influence inflammatory pathways, suggesting potential use in treating chronic inflammatory diseases.
• Antimicrobial Properties : Similar compounds have shown antibacterial activity, indicating that this compound might also possess such properties.

Binding Affinity Studies

Studies utilizing radiolabeled ligand binding assays have been conducted to evaluate the binding affinity of (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride to various receptors. These studies are crucial for understanding the pharmacodynamics of the compound.

Case Studies

• Neuropsychiatric Disorders : A study indicated that compounds with similar structures could be effective in managing conditions such as anxiety and depression. The specific binding interactions of this compound with neurotransmitter receptors were analyzed using molecular docking techniques.
• Inflammatory Response : In vitro assays demonstrated that the compound could inhibit pro-inflammatory cytokine production in macrophages, suggesting its potential as an anti-inflammatory agent.
• Antimicrobial Activity : Preliminary tests against bacterial strains indicated that the compound exhibited moderate antibacterial activity, warranting further investigation into its potential as an antimicrobial agent.

Comparative Analysis with Similar Compounds

Compound Name	Structure	Unique Features
1-(2-Chlorobenzyl)piperidine	Similar piperidine structure	Single chlorine substitution
1-(3,4-Dichlorobenzyl)piperidine	Similar piperidine structure	Different position of chlorine substituents
N-Methylpiperidine	Simplified structure	Lacks aromatic substitution

The distinct dichlorobenzyl substitution pattern in (1-(2,5-Dichlorobenzyl)piperidin-4-yl)methanamine hydrochloride may enhance its receptor interactions compared to these similar compounds.